ethyl N-(3-chloro-2-methylphenyl)-2-oxopropanehydrazonothioate

• IUPAC Name: ethyl (1E)-N-(3-chloro-2-methylanilino)-2-oxopropanimidothioate
• InChI: InChI=1S/C12H15ClN2OS/c1-4-17-12(9(3)16)15-14-11-7-5-6-10(13)8(11)2/h5-7,14H,4H2,1-3H3/b15-12+
• InChI Key: BMHSUNCGYVZUHQ-NTCAYCPXSA-N
• Canonical SMILES: CCSC(=NNC1=C(C(=CC=C1)Cl)C)C(=O)C
• Isomeric SMILES: CCS/C(=N/NC1=C(C(=CC=C1)Cl)C)/C(=O)C
• Molecular Formula: C12H15ClN2OS
• Molecular Weight: 270.78 g/mol

Description

Ethyl N-(3-chloro-2-methylphenyl)-2-oxopropanehydrazonothioate, also known as CMPO, is a chemical compound that has been widely used in scientific research due to its unique properties. CMPO is a hydrazine derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of ethyl N-(3-chloro-2-methylphenyl)-2-oxopropanehydrazonothioate is not fully understood, but it is believed to involve the formation of covalent bonds with proteins and enzymes. This leads to changes in their activity and structure, which can have a variety of effects on cellular processes.
Biochemical and Physiological Effects:
ethyl N-(3-chloro-2-methylphenyl)-2-oxopropanehydrazonothioate has been shown to have a variety of biochemical and physiological effects, including the inhibition of enzyme activity, the modulation of protein structure, and the alteration of cellular signaling pathways. These effects can have a variety of downstream effects on cellular processes, making ethyl N-(3-chloro-2-methylphenyl)-2-oxopropanehydrazonothioate a valuable tool for studying various biological systems.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl N-(3-chloro-2-methylphenyl)-2-oxopropanehydrazonothioate in lab experiments include its ability to selectively bind to proteins and enzymes, its well-established synthesis method, and its ability to modulate cellular processes. However, there are also limitations to using ethyl N-(3-chloro-2-methylphenyl)-2-oxopropanehydrazonothioate, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are many potential future directions for ethyl N-(3-chloro-2-methylphenyl)-2-oxopropanehydrazonothioate research, including the development of new synthesis methods, the identification of new binding partners, and the exploration of its potential therapeutic applications. Additionally, the use of ethyl N-(3-chloro-2-methylphenyl)-2-oxopropanehydrazonothioate in combination with other compounds or techniques may lead to new insights into the mechanisms of various biological processes.
In conclusion, ethyl N-(3-chloro-2-methylphenyl)-2-oxopropanehydrazonothioate is a valuable tool for studying various biological processes due to its unique properties. Its synthesis method is well-established, and it has been shown to have a variety of biochemical and physiological effects. While there are limitations to using ethyl N-(3-chloro-2-methylphenyl)-2-oxopropanehydrazonothioate, its potential for future research is vast, and it will likely continue to be a valuable tool for scientists in the years to come.

Scientific Research Applications

Ethyl N-(3-chloro-2-methylphenyl)-2-oxopropanehydrazonothioate has been used in a variety of scientific research applications, including the study of enzyme activity, protein structure, and cellular signaling pathways. ethyl N-(3-chloro-2-methylphenyl)-2-oxopropanehydrazonothioate has been shown to bind to a variety of proteins and enzymes, leading to changes in their activity and structure. This makes it a valuable tool for studying the mechanisms of various biological processes.